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Compound of Interest

Compound Name: 4Alpha-Hydroxy Stanozolol

Cat. No.: B1512197 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Stanozolol is a synthetic anabolic steroid that is extensively metabolized in the body. For

effective detection, particularly in the context of anti-doping analysis, the focus is on identifying

its metabolites, which are excreted in urine over an extended period. The primary metabolites

include 3'-hydroxystanozolol, 4β-hydroxystanozolol, and 16β-hydroxystanozolol. These

metabolites are often present in urine as glucuronide or sulfate conjugates. This application

note provides a detailed protocol for the analysis of stanozolol and its metabolites using high-

performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS).

Data Presentation
The following tables summarize the quantitative data for the HPLC-MS/MS analysis of

stanozolol and its key metabolites.

Table 1: Mass Spectrometry Parameters for Stanozolol and its Metabolites
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Compound Precursor Ion (m/z) Product Ion (m/z) Ionization Mode

Stanozolol 329.2 81.1, 95.1, 107.1 ESI+

3'-hydroxystanozolol 345.2 121.1, 107.1, 95.1 ESI+

4β-hydroxystanozolol 345.2 309.0, 121.1, 107.1 ESI+

16β-

hydroxystanozolol
345.2 81.1, 95.1, 107.1 ESI+

Stanozolol-N-

glucuronide
505.3 329.2 ESI+

17-epistanozolol-N-

glucuronide
505.3 329.2 ESI+

3'-hydroxystanozolol

glucuronide
521.3 345.2 ESI+

Table 2: Method Detection and Quantification Limits

Compound
Limit of Detection
(LOD)

Limit of
Quantification
(LOQ)

Matrix

Stanozolol 0.1 - 0.5 ng/mL[1] 0.25 µg/L[2] Urine

3'-hydroxystanozolol 50 pg/mL[3] Not specified Urine

4β-hydroxystanozolol 0.2 ng/mL Not specified Urine

16β-

hydroxystanozolol
0.2 ng/mL Not specified Urine

Stanozolol-N-

glucuronide
100 pg/mL[4] Not specified Urine

17-epistanozolol-N-

glucuronide
100 pg/mL[4] Not specified Urine

3'-hydroxystanozolol

glucuronide
50 pg/mL[3] Not specified Urine
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Experimental Protocols
A detailed methodology for the analysis of stanozolol metabolites is provided below.

1. Sample Preparation

Enzymatic Hydrolysis of Glucuronide Conjugates

To 2 mL of urine, add 1 mL of phosphate buffer (pH 7.0).

Add 50 µL of β-glucuronidase from E. coli.

Incubate the mixture at 60°C for 1 hour.[5]

After incubation, cool the sample to room temperature before proceeding to extraction.

Liquid-Liquid Extraction (LLE)

Adjust the pH of the hydrolyzed urine sample to be acidic by adding 10 µL of 5N HCl.[5]

Add 5 mL of a mixture of tert-butyl methyl ether and n-pentane.

Vortex for 5 minutes and centrifuge at 4000 rpm for 10 minutes.

Transfer the organic layer to a new tube.

Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

Solid-Phase Extraction (SPE)

Condition an Oasis MCX SPE cartridge with 2 mL of methanol followed by 2 mL of water.

[5]

Load the acidified hydrolyzed urine sample onto the cartridge.[5]

Wash the cartridge with 2 mL of 0.1 M HCl, followed by 2 mL of methanol.[5]

Elute the analytes with 2 mL of methanol containing 1% ammonium hydroxide.[5]
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Evaporate the eluate to dryness under a nitrogen stream at 40°C.

2. HPLC-MS/MS Analysis

Reconstitution

Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5

water:acetonitrile with 0.1% formic acid).

HPLC Conditions

Column: C18 reverse-phase column (e.g., Zorbax 5μm SB-C18, 50mm x 2.1mm).[6]

Mobile Phase A: Water with 5mM ammonium formate and 0.1% formic acid.[7]

Mobile Phase B: Acetonitrile with 10% water, 5mM ammonium formate, and 0.1% formic

acid.[7]

Flow Rate: 0.3 mL/min.[6]

Gradient: A typical gradient starts with a low percentage of organic phase (e.g., 30% B),

ramps up to a high percentage (e.g., 70% B), and then re-equilibrates.[6]

Injection Volume: 10 µL.

Mass Spectrometry Conditions

Ionization Source: Electrospray Ionization (ESI) in positive mode.

Scan Mode: Multiple Reaction Monitoring (MRM).[2][6]

Drying Gas Temperature: 350°C.[6]

Nebulizing Gas Pressure: 45 psi.[6]

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.dshs-koeln.de/fileadmin/redaktion/Institute/Biochemie/PDF/Proceedings/Proceedings_19/19_pp_215-218.pdf
https://www.dshs-koeln.de/fileadmin/redaktion/Institute/Biochemie/PDF/Proceedings/Proceedings_18/18_pp_183-186.pdf
https://www.dshs-koeln.de/fileadmin/redaktion/Institute/Biochemie/PDF/Proceedings/Proceedings_18/18_pp_183-186.pdf
https://www.dshs-koeln.de/fileadmin/redaktion/Institute/Biochemie/PDF/Proceedings/Proceedings_19/19_pp_215-218.pdf
https://www.dshs-koeln.de/fileadmin/redaktion/Institute/Biochemie/PDF/Proceedings/Proceedings_19/19_pp_215-218.pdf
https://www.researchgate.net/publication/309754081_A_novel_HPLC-MRM_strategy_to_discover_unknown_and_long-term_metabolites_of_stanozolol_for_expanding_analytical_possibilities_in_doping-control
https://www.dshs-koeln.de/fileadmin/redaktion/Institute/Biochemie/PDF/Proceedings/Proceedings_19/19_pp_215-218.pdf
https://www.dshs-koeln.de/fileadmin/redaktion/Institute/Biochemie/PDF/Proceedings/Proceedings_19/19_pp_215-218.pdf
https://www.dshs-koeln.de/fileadmin/redaktion/Institute/Biochemie/PDF/Proceedings/Proceedings_19/19_pp_215-218.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1512197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase I Metabolism

Phase II Metabolism

Stanozolol

3'-hydroxystanozolol

Hydroxylation

4β-hydroxystanozolol

Hydroxylation

16β-hydroxystanozolol

Hydroxylation

Stanozolol-N-glucuronide

Glucuronidation

17-epistanozolol-N-glucuronide

Epimerization & Glucuronidation

Stanozolol Sulfate

Sulfation

3'-OH-stanozolol glucuronide

Glucuronidation

Click to download full resolution via product page

Caption: Metabolic pathway of stanozolol.
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Caption: Experimental workflow for HPLC-MS/MS analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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